Ethyl 4-chloroisoxazolo[5,4-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 4-chloro-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate
• InChI: InChI=1S/C8H6ClN3O3/c1-2-14-8(13)5-4-6(9)10-3-11-7(4)15-12-5/h3H,2H2,1H3
• InChI Key: LWZSADKHPMLRPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC2=C1C(=NC=N2)Cl
• Molecular Formula: C8H6ClN3O3
• Molecular Weight: 227.60 g/mol

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized.

Synthesis Analysis

The synthesis of these compounds involved a series of processes, including characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds was analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The reaction mixture was poured into crushed ice, neutralized with sodium carbonate (Na 2 CO 3) (pH 7–8), and extracted with chloroform (CHCl 3) (3×300 mL).

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.